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Compound of Interest

Compound Name: Dibenzyl sulfoxide

Cat. No.: B177149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Dibenzyl sulfoxide,

tailored for a scientific audience. It includes a summary of toxicological data, detailed

experimental protocols for toxicity assessment, and information on safe handling, storage, and

emergency procedures.

Chemical and Physical Properties
Dibenzyl sulfoxide is a sulfoxide compound that presents as an off-white to pale yellow

crystalline powder.[1] A clear understanding of its physical and chemical properties is

fundamental to its safe handling in a laboratory setting.
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Property Value Reference

Synonyms
Benzyl sulfoxide,

Dibenzylsulfoxide
[2]

Molecular Formula C₁₄H₁₄OS [3]

Molecular Weight 230.33 g/mol [3]

CAS Number 621-08-9 [3]

Appearance
Off-white to pale yellow

crystalline powder
[1]

Melting Point 130-132 °C [3]

Solubility

Soluble in diethyl ether and

ethanol. Very slightly soluble in

water (0.3 g/L at 20 °C).

[4][5]

Storage Temperature
Store below +30°C in a dry,

cool, and well-ventilated place.
[3]

Toxicological Data
The toxicological properties of Dibenzyl sulfoxide have not been fully investigated. However,

available data from acute toxicity studies provide initial insights into its potential hazards.

Acute Toxicity
The primary quantitative measure of acute toxicity is the median lethal dose (LD50), the dose

required to kill half the members of a tested population.

Test Species Route LD50 Reference

Acute Toxicity Mouse Intraperitoneal 600 mg/kg [6]

Experimental Protocols
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While the specific experimental details for the cited LD50 value are not available in the public

domain, a standard protocol for determining the acute oral toxicity of a substance is outlined in

the OECD Test Guideline 425: Acute Oral Toxicity – Up-and-Down Procedure.

OECD Test Guideline 425: A General Protocol
This method is a stepwise procedure using a small number of animals to obtain a statistically

sound estimate of the LD50.

Principle:

A single animal is dosed at a time. If the animal survives, the next animal is dosed at a higher

fixed increment. If the animal dies, the next is dosed at a lower fixed increment. This process

continues until the stopping criteria are met.

Methodology:

Animals: Healthy, young adult rodents (commonly rats or mice) of a single sex are used.[1]

They are acclimated to laboratory conditions for at least 5 days before the study.

Housing and Feeding: Animals are housed individually. Food is withheld overnight before

dosing, but water is available ad libitum.[1]

Dose Preparation: The test substance is typically dissolved or suspended in an appropriate

vehicle, such as water or corn oil.[1]

Administration: The substance is administered orally in a single dose via gavage.[7] The

volume administered is generally kept low (e.g., under 10 mL/kg for rats).

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[7]

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

survival outcomes at different dose levels.
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Experimental workflow for LD50 determination using the Up-and-Down Procedure.

Potential Biological Effects and Signaling Pathways
Specific information on the mechanism of action and signaling pathways affected by Dibenzyl
sulfoxide is limited. However, insights can be drawn from the extensively studied analogous

compound, Dimethyl sulfoxide (DMSO). It is crucial to note that the following information

pertains to DMSO and may not be directly applicable to Dibenzyl sulfoxide.

DMSO is known to have a range of biological effects, including anti-inflammatory and analgesic

properties.[8] It is also recognized for its ability to penetrate biological membranes, which is a

key aspect of its use as a drug delivery vehicle.[9]

Some studies suggest that DMSO may influence cellular processes such as apoptosis

(programmed cell death) and the expression of various genes.[10][11] For instance, in some

experimental models, DMSO has been shown to induce apoptosis in developing central

nervous system cells.[10] Furthermore, DMSO has been observed to modulate the expression

of genes involved in glycosaminoglycan metabolism in certain cell types.[11]

The anti-inflammatory effects of DMSO may be partly attributed to its ability to suppress the

production of matrix metalloproteinase-2 (MMP-2), an enzyme involved in tissue remodeling

and inflammation.[8]
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Potential signaling pathways influenced by a sulfoxide compound like DMSO.

Hazard Identification and First Aid
According to available Safety Data Sheets (SDS), Dibenzyl sulfoxide is not classified as

hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[6]

However, as with any chemical, appropriate precautions should be taken.

Eye Contact: May cause irritation.

Skin Contact: May cause irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed. The hazard statement H302 (Harmful if swallowed)

is associated with this compound.[6]
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First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

shoes. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,

belt, or waistband. Get medical attention if symptoms appear.

Handling, Storage, and Disposal
Proper handling and storage procedures are essential to ensure safety in the laboratory.

Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses with side-

shields, gloves (e.g., nitrile rubber), and a lab coat.

Use only in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.
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Keep away from heat and sources of ignition.

Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.

Do not allow to enter drains or waterways.

Accidental Release Measures
In the event of a spill, follow these procedures:

Small Spill: Use a shovel to put the material into a convenient waste disposal container.

Large Spill: Stop the leak if without risk. Do not touch spilled material. Use appropriate PPE.

Prevent entry into sewers, basements, or confined areas.

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Specific Hazards: As with most organic compounds, combustion may produce carbon

monoxide and carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

This guide is intended to provide a comprehensive overview of the health and safety

information for Dibenzyl sulfoxide. It is essential to consult the most current Safety Data

Sheet (SDS) for this compound before use and to always follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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